Cas no 405889-73-8 (4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile)

• Product Name: 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile
• CAS No: 405889-73-8
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 3290532
• PubChem ID: 22621532
• Update Time: 2025-06-08

4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-PIPERIDINEDICARBONITRILE, 4-(4-CHLOROPHENYL)-4-ETHYL-2,6-DIOXO-
• 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile
• 405889-73-8
• EN300-183089
• SCHEMBL7708697

• Inchi： 1S/C15H12ClN3O2/c1-2-15(9-3-5-10(16)6-4-9)11(7-17)13(20)19-14(21)12(15)8-18/h3-6,11-12H,2H2,1H3,(H,19,20,21)
• InChI Key： QJBGSLYPNWSFGM-UHFFFAOYSA-N
• SMILES： N1C(=O)C(C#N)C(C2=CC=C(Cl)C=C2)(CC)C(C#N)C1=O

Computed Properties

• Exact Mass: 301.0618043Da
• Monoisotopic Mass: 301.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile

4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile: A Comprehensive Overview

4-(4-Chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 405889-73-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, including a chlorophenyl group, an ethyl substituent, and two cyano groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a piperidine core, followed by the introduction of the chlorophenyl and ethyl groups. The final step involves the addition of cyano groups to achieve the desired structure. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it accessible for further research and development.

In terms of its biological activity, 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight the multifaceted biological activities of 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile, making it a valuable target for further drug development.

The pharmacokinetic properties of 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile have also been studied to assess its suitability as a therapeutic agent. In animal models, this compound has shown favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have been conducted to evaluate the safety profile of 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile. In vitro assays using human cell lines have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. Additionally, in vivo studies in animal models have not reported any significant adverse effects at doses relevant for therapeutic use. These findings support the potential for further clinical development of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile in human subjects. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory diseases and cancer. However, more extensive clinical trials are needed to fully establish the therapeutic potential of this compound.

In conclusion, 4-(4-chlorophenyl)-4-ethyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 405889-73-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and anticancer properties, making it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.